Cas no 1694330-81-8 (4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)-
• CAS No: 1694330-81-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5275748
• Update Time: 2025-05-23

4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)-

• Inchi： 1S/C11H16N2O2/c1-11(2,3)6-4-9-12-7-5-8(13-9)10(14)15/h5,7H,4,6H2,1-3H3,(H,14,15)
• InChI Key： JTSOPSSGUVSWSL-UHFFFAOYSA-N
• SMILES： C1(CCC(C)(C)C)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)-

Exploring 4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)- (CAS No. 1694330-81-8): Properties, Applications, and Innovations

4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)- (CAS No. 1694330-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a 3,3-dimethylbutyl substituent at the 2-position of the pyrimidine ring. The compound's carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged due to their widespread applications in drug discovery and material science. Researchers are particularly interested in 2-substituted pyrimidines like this compound, as they often exhibit enhanced bioavailability and target specificity. The 3,3-dimethylbutyl side chain in this molecule is noteworthy for its potential to improve lipophilicity, a critical factor in drug design.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)- typically involves multi-step organic reactions, including condensation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable and efficient manufacturing methods in the chemical industry.

One of the most searched questions regarding this compound is: "What are the applications of 4-Pyrimidinecarboxylic acid derivatives in medicine?" Current studies suggest that similar structures show promise as kinase inhibitors, making them potential candidates for cancer therapeutics. While 1694330-81-8 itself is primarily used as a research chemical, its structural analogs are being investigated for their anti-inflammatory and antimicrobial properties.

From an environmental perspective, the biodegradability and ecological impact of pyrimidine compounds have become hot topics in green chemistry discussions. The dimethylbutyl moiety in this molecule may influence its environmental persistence, prompting researchers to develop greener alternatives or improved degradation pathways.

In material science, the crystalline properties of 4-Pyrimidinecarboxylic acid derivatives are being studied for potential applications in organic electronics. The compound's ability to form stable hydrogen bonds through its carboxylic acid group makes it interesting for designing molecular assemblies with specific electronic properties.

Analytical characterization of CAS 1694330-81-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and molecular structure, which are crucial for research applications. Recent advancements in computational chemistry have also enabled more accurate predictions of this compound's physicochemical properties and reactivity patterns.

The global market for fine chemicals and pharmaceutical intermediates continues to drive interest in compounds like 4-Pyrimidinecarboxylic acid, 2-(3,3-dimethylbutyl)-. With increasing investment in personalized medicine and targeted therapies, the demand for specialized heterocyclic compounds is expected to grow substantially in the coming years.

Quality control and standardization of 1694330-81-8 remain important considerations for research laboratories. Proper storage conditions (typically cool and dry environments) and handling procedures are essential to maintain the compound's stability, especially given the sensitivity of its carboxylic acid functional group.

Future research directions for this compound may explore its potential in catalysis or as a building block for more complex molecular architectures. The development of novel synthetic routes to access this and related pyrimidine derivatives more efficiently continues to be an active area of investigation in organic chemistry.